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Introduction

The Friedel-Crafts reaction, discovered by Charles Friedel and James Crafts in 1877, is a

fundamental set of reactions in organic chemistry for attaching substituents to aromatic rings.[1]

This process is broadly categorized into alkylation and acylation reactions, both of which

proceed via electrophilic aromatic substitution.[1] Friedel-Crafts alkylation involves the reaction

of an aromatic compound with an alkyl halide, like chloroethane, in the presence of a strong

Lewis acid catalyst to introduce an alkyl group onto the aromatic ring.[2][3][4] The use of

chloroethane specifically for this purpose is known as ethylation and is a key industrial

process for the synthesis of ethylbenzene, a precursor to styrene.[5]

Mechanism of Action

The Friedel-Crafts ethylation of an aromatic ring with chloroethane proceeds through a multi-

step mechanism:

Formation of the Electrophile: The Lewis acid catalyst, typically aluminum trichloride (AlCl₃),

reacts with chloroethane to form a highly reactive electrophile.[6][7] This can be a discrete

ethyl carbocation or a polarized complex between the chloroethane and the Lewis acid.[5]

Electrophilic Attack: The electron-rich aromatic ring acts as a nucleophile and attacks the

electrophile.[8] This step forms a new carbon-carbon bond and results in a non-aromatic

carbocation intermediate known as an arenium ion or sigma complex.[5][8]
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Deprotonation and Catalyst Regeneration: A weak base, such as the AlCl₄⁻ complex formed

in the first step, removes a proton from the carbon bearing the new ethyl group.[7][9] This

restores the aromaticity of the ring and regenerates the Lewis acid catalyst, allowing it to

participate in further reaction cycles.[5][7][9]

Scope and Limitations

Friedel-Crafts ethylation is a versatile reaction but has several limitations:

Polyalkylation: The product of the reaction, an ethylated aromatic compound, is often more

reactive than the starting material because the added alkyl group is electron-donating.[8]

This can lead to the addition of multiple ethyl groups to the aromatic ring, a phenomenon

known as polyalkylation.[8][10] Using a large excess of the aromatic substrate can help to

minimize this side reaction.[8]

Substrate Limitations: The reaction fails with aromatic rings that contain strongly deactivating

groups (e.g., -NO₂, -NR₃⁺).[11] Additionally, substrates with amine groups (-NH₂, -NHR, -

NR₂) are unsuitable as the lone pair on the nitrogen atom complexes with the Lewis acid,

deactivating the ring.[8]

Rearrangements: While not an issue with chloroethane, using alkyl halides with carbon

chains longer than two carbons can lead to carbocation rearrangements to form a more

stable carbocation, resulting in a mixture of products.[8]

Catalysts

A variety of Lewis acids can catalyze the Friedel-Crafts alkylation. The most common and

effective catalyst is aluminum trichloride (AlCl₃).[4][8] Other Lewis acids such as iron(III)

chloride (FeCl₃), boron trifluoride (BF₃), and antimony pentachloride (SbCl₅) are also used.[5]

[8] In industrial applications, solid acid catalysts like zeolites are often employed for their ease

of separation and reusability.[1]

Quantitative Data Summary
The following table summarizes typical reaction parameters for the Friedel-Crafts ethylation of

benzene with chloroethane. Yields can vary significantly based on the specific conditions and

the scale of the reaction.
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~60

Note: The data presented are representative values compiled from general descriptions of the

Friedel-Crafts reaction and may not correspond to a single specific publication. Actual

experimental results will vary.

Experimental Protocols
Protocol 1: Synthesis of Ethylbenzene via Friedel-Crafts Ethylation of Benzene

This protocol describes a laboratory-scale synthesis of ethylbenzene from benzene and

chloroethane using an aluminum chloride catalyst.

Materials and Reagents:

Anhydrous Benzene (C₆H₆)

Chloroethane (CH₃CH₂Cl) - typically handled as a condensed liquid or gas

Anhydrous Aluminum Chloride (AlCl₃)
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Hydrochloric Acid (HCl), 10% aqueous solution

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ice bath

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Safety Precautions:

Chloroethane is an extremely flammable gas and is suspected of causing cancer.[12] All

manipulations should be performed in a well-ventilated fume hood, away from ignition

sources.

Benzene is a known carcinogen and is flammable. Avoid inhalation and skin contact.

Anhydrous Aluminum Chloride reacts violently with water, releasing HCl gas. It is corrosive

and should be handled with care in a dry environment.

The reaction itself is exothermic and can release HCl gas. Ensure proper temperature

control and gas trapping.

Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat,

and chemical-resistant gloves.

Procedure:

Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser (with a gas outlet connected to a trap for HCl), and a

dropping funnel or a gas inlet tube.

Reagent Charging: To the flask, add anhydrous benzene (a large excess is recommended to

minimize polyalkylation).
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Catalyst Addition: While stirring, carefully and portion-wise add anhydrous aluminum chloride

to the benzene. The mixture may warm up slightly.

Reaction Initiation: Cool the flask in an ice bath. Slowly bubble gaseous chloroethane
through the stirred suspension or add liquefied chloroethane dropwise via the dropping

funnel.

Reaction Maintenance: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. If necessary, gently heat the mixture (e.g., to

40-50°C) to ensure the reaction goes to completion. Monitor the reaction progress using a

suitable technique like Gas Chromatography (GC).

Work-up - Quenching: Once the reaction is complete, cool the flask back down in an ice

bath. Very slowly and carefully, pour the reaction mixture over crushed ice to decompose the

aluminum chloride complex. This step is highly exothermic and will release HCl gas.

Extraction: Transfer the mixture to a separatory funnel. The organic layer (containing

ethylbenzene and excess benzene) will separate from the aqueous layer. If an emulsion

forms, add a small amount of diethyl ether.

Washing: Wash the organic layer sequentially with a 10% HCl solution, water, and a

saturated sodium bicarbonate solution to remove any remaining catalyst and acidic

byproducts.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent. Remove the excess benzene and any low-

boiling impurities by simple distillation.

Purification: Purify the resulting crude ethylbenzene by fractional distillation to obtain the final

product.
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Step 1: Electrophile Formation

Step 2: Electrophilic Attack

Step 3: Deprotonation & Regeneration
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Caption: Mechanism of Friedel-Crafts Ethylation.
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Start: Assemble Dry Glassware

Charge Benzene and AlCl₃

Add Chloroethane at Low Temp
(Exothermic Control)

Warm to Room Temp/Heat
Monitor by GC/TLC
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with Ice/Water
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Wash with HCl, H₂O, NaHCO₃

Dry over MgSO₄/Na₂SO₄
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Caption: Experimental Workflow for Friedel-Crafts Ethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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